Cas no 1594655-75-0 (2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine)

• Product Name: 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• CAS No: 1594655-75-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6594568
• PubChem ID: 116016235
• Update Time: 2025-05-20

2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine
• EN300-2000450
• [2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropyl]methanamine
• 1594655-75-0

• Inchi： 1S/C10H17N3O/c1-6-9(8-4-7(8)5-11)10(14-3)13(2)12-6/h7-8H,4-5,11H2,1-3H3
• InChI Key： QAJITWDWJGGYHR-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C1CC1CN

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine

Introduction to 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 1594655-75-0)

2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine, with the CAS number 1594655-75-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and cyclopropylamines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the methoxy and dimethyl substitutions on the pyrazole ring, contribute to its distinct pharmacological profile.

The chemical structure of 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine consists of a cyclopropyl ring attached to a methanamine group, which is further substituted with a 5-methoxy-1,3-dimethylpyrazole moiety. This intricate arrangement provides a foundation for exploring its interactions with various biological targets and potential applications in drug discovery.

Recent studies have highlighted the potential of 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine in several therapeutic areas. One notable area of research is its activity as a modulator of neurotransmitter systems. Pyrazoles and their derivatives have been extensively studied for their ability to interact with receptors involved in neurotransmission, such as serotonin (5-HT) and dopamine (DA) receptors. The methoxy and dimethyl substitutions on the pyrazole ring may enhance the compound's affinity for these receptors, making it a promising candidate for treating neurological disorders.

In addition to its potential as a neurotransmitter modulator, 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine has shown promising anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The cyclopropylmethanamine moiety in 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine also contributes to its unique pharmacological profile. Cyclopropylamines are known for their ability to cross the blood-brain barrier (BBB), which is crucial for drugs targeting central nervous system (CNS) disorders. This property makes the compound an attractive candidate for developing treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical investigation.

In terms of synthesis, 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine can be prepared through a multi-step process involving the coupling of a cyclopropylmethyl halide with a substituted pyrazole derivative. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The future outlook for 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine is promising. Ongoing research aims to elucidate its mechanism of action at the molecular level and explore its potential in combination therapies. Additionally, efforts are being made to develop more potent analogs by modifying the substituents on the pyrazole ring or the cyclopropylmethanamine moiety.

In conclusion, 2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)cyclopropylmethanamine (CAS No. 1594655-75-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further development in medicinal chemistry and pharmaceutical research.